Cas no 899739-30-1 (N-{2-benzyl(methyl)sulfamoylethyl}-4-methoxybenzamide)

• Product Name: N-{2-benzyl(methyl)sulfamoylethyl}-4-methoxybenzamide
• CAS No: 899739-30-1
• MF: C₁₈H₂₂N₂O₄S
• MW: 362.443283557892
• CID: 5486882
• Update Time: 2025-10-30

N-{2-benzyl(methyl)sulfamoylethyl}-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[benzyl(methyl)sulfamoyl]ethyl]-4-methoxybenzamide
• N-{2-benzyl(methyl)sulfamoylethyl}-4-methoxybenzamide

• Inchi： 1S/C18H22N2O4S/c1-20(14-15-6-4-3-5-7-15)25(22,23)13-12-19-18(21)16-8-10-17(24-2)11-9-16/h3-11H,12-14H2,1-2H3,(H,19,21)
• InChI Key： KUGFWFAWMNVBNY-UHFFFAOYSA-N
• SMILES： C(NCCS(N(CC1=CC=CC=C1)C)(=O)=O)(=O)C1=CC=C(OC)C=C1

Additional information on N-{2-benzyl(methyl)sulfamoylethyl}-4-methoxybenzamide

Comprehensive Overview of N-{2-benzyl(methyl)sulfamoylethyl}-4-methoxybenzamide (CAS No. 899739-30-1)

N-{2-benzyl(methyl)sulfamoylethyl}-4-methoxybenzamide, identified by its CAS No. 899739-30-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a benzyl(methyl)sulfamoyl moiety with a 4-methoxybenzamide group, making it a subject of interest for its potential applications in drug development and molecular studies. Researchers are particularly intrigued by its sulfamoyl functional group, which is often associated with bioactive properties.

In recent years, the demand for sulfonamide derivatives like N-{2-benzyl(methyl)sulfamoylethyl}-4-methoxybenzamide has surged due to their versatility in medicinal chemistry. The compound's methoxybenzamide component is frequently explored for its role in enhancing solubility and bioavailability, critical factors in modern drug formulation. With the rise of AI-driven drug discovery and computational chemistry, this compound has been flagged in databases for its potential interactions with biological targets, aligning with trends in personalized medicine and targeted therapy.

The synthesis of CAS No. 899739-30-1 involves multi-step organic reactions, often starting from 4-methoxybenzoic acid and incorporating benzyl(methyl)amine derivatives. Its purity and stability are rigorously tested using advanced analytical techniques such as HPLC and NMR spectroscopy, ensuring compliance with industry standards. This meticulous process underscores its relevance in high-throughput screening and preclinical research, where precision is paramount.

From an SEO perspective, queries like "sulfamoyl ethyl benzamide uses" or "4-methoxybenzamide derivatives in drug design" reflect growing user interest in niche chemical applications. The compound's long-tail keywords, such as "N-{2-benzyl(methyl)sulfamoylethyl}-4-methoxybenzamide synthesis protocol", are frequently searched by academic and industrial chemists. Integrating these terms naturally into content enhances visibility while addressing user intent—a key SEO strategy.

Environmental and safety profiles of 899739-30-1 are also critical discussion points. While not classified as hazardous, proper handling protocols are emphasized in Material Safety Data Sheets (MSDS). This aligns with global shifts toward green chemistry and sustainable lab practices, topics highly searched in scientific forums and research publications.

In summary, N-{2-benzyl(methyl)sulfamoylethyl}-4-methoxybenzamide represents a convergence of innovative chemistry and practical applications. Its structural complexity and functional groups position it as a valuable candidate for future therapeutic agents and biochemical probes, resonating with both researchers and SEO-driven audiences seeking in-depth technical insights.